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Compound of Interest

Compound Name: 2-Methyl-1,3-propanediol

Cat. No.: B1210203 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides comprehensive, step-

by-step guidance on the personal protective equipment (PPE), operational procedures, and

disposal plans for 2-Methyl-1,3-propanediol.

Quantitative Data Summary
A clear understanding of the physical and chemical properties of 2-Methyl-1,3-propanediol is
the first step in safe handling. The following table summarizes key quantitative data for this

compound.

Property Value

CAS Number 2163-42-0

Molecular Formula C4H10O2

Molecular Weight 90.12 g/mol

Appearance Colorless, viscous liquid

Boiling Point 212 °C (414 °F)[1]

Melting Point -54 °C (-65 °F)[1]

Flash Point 127 °C (261 °F)[1]

Density 1.015 g/mL at 25 °C
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Experimental Protocol: Safe Handling and Disposal
Workflow
Adherence to a standardized workflow is critical for minimizing risks associated with handling 2-
Methyl-1,3-propanediol. The following sections detail the necessary steps from preparation to

disposal.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following

equipment is mandatory when handling 2-Methyl-1,3-propanediol.

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[2] Standard

laboratory safety glasses do not provide adequate protection against splashes.

Skin Protection:

Gloves: For incidental contact and splash protection, nitrile rubber gloves with a minimum

thickness of 5 mils are recommended.[3] For prolonged contact or immersion, it is

advisable to use gloves with a higher level of chemical resistance, such as butyl rubber, or

to double-glove with nitrile gloves. Always inspect gloves for tears or punctures before

use.[4]

Protective Clothing: A standard laboratory coat is required. For procedures with a higher

risk of splashing, a chemically resistant apron or suit should be worn.

Respiratory Protection:

Work in a well-ventilated area, preferably within a chemical fume hood.

If ventilation is inadequate, or if there is a risk of generating aerosols or mists, a NIOSH-

approved respirator with an organic vapor (OV) cartridge is necessary.[5] For higher

concentrations, a full-face respirator may be required.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling ensures both safety and the integrity of the experiment.
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Preparation:

Ensure the work area is clean and uncluttered.

Verify that an emergency eyewash station and safety shower are readily accessible.

Have a chemical spill kit available.

Clearly label all containers with the chemical name and any associated hazards.

Handling:

Dispense the required amount of 2-Methyl-1,3-propanediol carefully to avoid splashing.

Keep containers tightly closed when not in use to prevent the absorption of moisture and

the release of vapors.

Avoid contact with strong oxidizing agents, strong acids, and strong bases.

In Case of a Spill:

Evacuate the immediate area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Collect the absorbed material into a suitable container for hazardous waste.

Clean the spill area with soap and water.

Disposal Plan
Proper disposal of 2-Methyl-1,3-propanediol and associated waste is crucial to prevent

environmental contamination and comply with regulations.

Waste Collection:

Collect all waste containing 2-Methyl-1,3-propanediol, including contaminated absorbent

materials and disposable PPE, in a clearly labeled, sealed, and chemically compatible
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container.

Disposal Method:

2-Methyl-1,3-propanediol should be disposed of as chemical waste through a licensed

hazardous waste disposal company.[6][7]

While not specifically listed as a hazardous waste by the EPA, it should be handled as a

non-halogenated organic waste. Consult with your institution's environmental health and

safety department for specific guidance on waste codes and disposal procedures.

Do not dispose of 2-Methyl-1,3-propanediol down the drain or in regular trash.[8]

Workflow and Logic Diagrams
To visually represent the procedural flow of handling 2-Methyl-1,3-propanediol, the following

diagrams have been generated using Graphviz (DOT language).
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Caption: Workflow for handling 2-Methyl-1,3-propanediol.
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Caption: Disposal plan for 2-Methyl-1,3-propanediol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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